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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006

In-Depth Technical Guide: Riboflavin-13C4,15N2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Riboflavin-13C4,15N2, a stable
isotope-labeled form of Vitamin B2. It is intended to serve as a core resource for professionals
in research and drug development who utilize advanced analytical techniques for quantitative
analysis and metabolic studies.

Core Compound Data

Riboflavin-13C4,15N2 is an isotopologue of riboflavin where four carbon atoms and two
nitrogen atoms in the isoalloxazine ring have been replaced with their respective heavy
isotopes, 13C and 15N. This labeling results in a precise mass shift, making it an ideal internal
standard for mass spectrometry-based applications.
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Parameter Value Reference
CAS Number 1217461-14-7 [1]
Molecular Weight 382.32 g/mol [2]
Chemical Formula 13C4C13H20t°N2N20s [2]
Appearance Not specified, likely a solid

Internal standard for
guantitative analysis by NMR,
GC-MS, or LC-MS; tracer for

metabolic studies.[3]

Applications

Applications in Research and Development

The primary application of Riboflavin-13C4,15N2 is as an internal standard in isotope dilution
mass spectrometry for the accurate quantification of riboflavin in various biological matrices.[3]
Its utility extends to:

» Clinical Diagnostics: Assessing vitamin B2 deficiency or monitoring supplementation therapy.

o Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and
excretion (ADME) of riboflavin from pharmaceuticals or fortified foods.

o Metabolic Research: Tracing the metabolic fate of riboflavin and its incorporation into flavin
mononucleotide (FMN) and flavin adenine dinucleotide (FAD).

e Food Science: Quantifying riboflavin content in food products and dietary supplements.

Experimental Protocols
Quantification of Riboflavin in Beagle Dog Plasma by
LC-MS/IMS

This section outlines a representative protocol for the quantification of riboflavin in plasma
using Riboflavin-13C4,15N2 as an internal standard (1S).
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. Materials and Reagents:
Riboflavin standard
Riboflavin-13C4,15N2 (Internal Standard)
Acetonitrile (ACN)
Formic acid
Ammonium formate

Bovine Serum Albumin (BSA) in Phosphate Buffered Saline (PBS) (4%) as a surrogate
matrix

Beagle dog plasma

. Sample Preparation:
To 50 pL of plasma, add 25 pL of the Riboflavin-13C4,15N2 internal standard solution.
Vortex-mix the sample with 200 pL of acetonitrile for 30 seconds to precipitate proteins.
Centrifuge the mixture at 4,000 x g for 10 minutes.
Transfer 50 pL of the supernatant to a clean HPLC vial.
Add 100 pL of the mobile phase B (see below) to the vial and vortex for 30 seconds.
Inject 10 pL of the prepared sample into the LC-MS/MS system.

. LC-MS/MS Conditions:
LC System: Agilent 1290 UHPLC or equivalent.

Column: A hydrophilic interaction liquid chromatography (HILIC) column is recommended for
separation.

Mobile Phase A: 0.1% (v/v) aqueous formic acid with 10 mM ammonium formate.
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» Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.
» Elution: Gradient elution.

o Mass Spectrometer: Agilent 6460C tandem mass spectrometer or equivalent, operated in
positive-ion mode.

o Quantification: A calibration curve is generated using a surrogate matrix (4% BSA in PBS)
due to the endogenous presence of riboflavin. The curve is constructed by plotting the peak
area ratio of riboflavin to the internal standard against the nominal concentrations of the
riboflavin standards.

Mandatory Visualizations
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Dietary Intake / Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Riboflavin-13C4,15N2 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12053006#riboflavin-13c4-15n2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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